Cas no 1052558-50-5 (1-(2,4-difluorophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(2,4-difluorophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid
• CAS No: 1052558-50-5
• MF: C₁₂H₁₀F₂N₂O₂
• MW: 252.216809749603
• CID: 4570010
• Update Time: 2025-08-02

1-(2,4-difluorophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-difluorophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid
• 1H-Pyrazole-4-carboxylic acid, 1-(2,4-difluorophenyl)-3,5-dimethyl-

• Inchi： 1S/C12H10F2N2O2/c1-6-11(12(17)18)7(2)16(15-6)10-4-3-8(13)5-9(10)14/h3-5H,1-2H3,(H,17,18)
• InChI Key： XMTWMAIWNVBBBV-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(F)C=C2F)C(C)=C(C(O)=O)C(C)=N1

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 229-231 °C
• Boiling Point: 376.8±42.0 °C at 760 mmHg
• Flash Point: 181.7±27.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-(2,4-difluorophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)